Cas no 3102-87-2 (2,3,5,6-Tetramethylbenzene-1,4-diamine)

• Product Name: 2,3,5,6-Tetramethylbenzene-1,4-diamine
• CAS No: 3102-87-2
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD00007905
• CID: 305528
• PubChem ID: 87577219
• Update Time: 2025-04-19

2,3,5,6-Tetramethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetramethylbenzene-1,4-diamine
• DIAMINO DURENE
• DURENE DIAMINE
• 2,3,5,6-TETRAMETHYL-P-PHENYLENEDIAMINE
• 2,3,5,6-TETRAMETHYL-1,4-PHENYLENEDIAMINE
• 3,6-DIAMINODURENE
• 3,6-DIAMINODUROL
• 3,6-DIAMINO-1,2,4,5-TETRAMETHYLBENZENE
• 1,4-Benzenediamine, 2,3,5,6-tetramethyl-
• 1,4-diamino-2,3,5,6-tetramethylbenzene
• 2,3,5,6-tetramethyl-1,4-diaminobenzene
• 2,3,5,6-Tetramethyl-para-phenylenediamine
• 2,3,5,6-tetramethylphenylene-1,4-di
• 4-Amino-2,3,5,6-tetramethylaniline
• EINECS 221-457-4
• N,N,N',N',tetramethyl-p-phenylenediamine
• 76411-92-2
• 8875RHZ1MM
• CS-0168150
• FT-0609436
• 2,3,5,6-tetramethyl-benzene-1,4-diamine
• NSC158251
• CCRIS 8123
• 2,3,5,6-Tetramethyl-1,4-benzenediamine
• AS-64428
• T1457
• SY050954
• NS00045337
• MFCD00007905
• P-PHENYLENEDIAMINE, 2,3,5,6-TETRAMETHYL-
• InChI=1/C10H16N2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h11-12H2,1-4H
• 2,3,5,6-Tetramethyl-1,4-benzenediamine #
• 2,3,5,6-Tetramethyl-p-phenylenediamine, electronic grade, 99% trace metals basis
• (2,3,5,6-tetramethyl-1,4-benzenediamine
• TETRAMETHYL-P-PHENYLENEDIAMINE, 2,3,5,6-
• NSC 158251
• UNII-8875RHZ1MM
• DTXSID10953139
• 2,3,5,6-Tetramethyl-p-phenylenediamine, purum, >=99.0% (NT)
• BIDD:GT0490
• W-202281
• AMY25142
• Diaminodurene
• SCHEMBL263364
• NSC-158251
• 3102-87-2
• tetramethylbenzene-1,4-diamine
• A820697
• Q27269899
• CCRIS 3283
• AKOS015842196
• DB-047956

• MDL： MFCD00007905
• Inchi： 1S/C10H16N2/c1-5-6(2)10(12)8(4)7(3)9(5)11/h11-12H2,1-4H3
• InChI Key： WCZNKVPCIFMXEQ-UHFFFAOYSA-N
• SMILES： NC1=C(C)C(C)=C(C(C)=C1C)N

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• Color/Form: Not available
• Density: 1.0244 (rough estimate)
• Melting Point: 150.0 to 154.0 deg-C
• Boiling Point: 281.73°C (rough estimate)
• Flash Point: 167.8 °C
• Refractive Index: 1.5700 (estimate)
• PSA: 52.04000
• LogP: 3.24700
• Solubility: Not available
• Sensitiveness: Sensitive to light and air

2,3,5,6-Tetramethylbenzene-1,4-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S22
• RTECS：CZ1599700
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides